Cas no 87967-69-9 (Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-)

• Product name: Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
• CAS No: 87967-69-9
• MF: C₁₆H₁₁N₅O₂
• MW: 305.290842294693
• CID: 649971
• PubChem ID: 13177512

Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
• 6-(2-methyl-5-nitrobenzimidazol-1-yl)quinoxaline
• 87967-69-9
• 6-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)quinoxaline
• DTXSID00524913

• Inchi： InChI=1S/C16H11N5O2/c1-10-19-15-9-12(21(22)23)3-5-16(15)20(10)11-2-4-13-14(8-11)18-7-6-17-13/h2-9H,1H3
• InChI Key： SMQVURNYTOJULH-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(N1C3=CC4=NC=CN=C4C=C3)C=CC(=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.09127461g/mol
• Monoisotopic Mass: 305.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4Ų
• XLogP3: 2.6